Cas no 758632-87-0 (Benzoic acid,3-amino-4-hydroxy-, propyl ester)
758632-87-0 structure
Product Name:Benzoic acid,3-amino-4-hydroxy-, propyl ester
CAS No:758632-87-0
MF:C10H13NO3
MW:195.215122938156
CID:549574
Update Time:2024-03-05
Benzoic acid,3-amino-4-hydroxy-, propyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,3-amino-4-hydroxy-, propyl ester
- Benzoic acid, 3-amino-4-hydroxy-, propyl ester (9CI)
- Benzoic acid, 3-amino-4-hydroxy-, propyl ester
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- Inchi: 1S/C10H13NO3/c1-2-5-14-10(13)7-3-4-9(12)8(11)6-7/h3-4,6,12H,2,5,11H2,1H3
- InChI Key: HZMHKHMBXSCSRJ-UHFFFAOYSA-N
- SMILES: C(OCCC)(=O)C1=CC=C(O)C(N)=C1
Computed Properties
- Exact Mass: 195.09
- Monoisotopic Mass: 195.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 72.6A^2
Benzoic acid,3-amino-4-hydroxy-, propyl ester Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
758632-87-0 (Benzoic acid,3-amino-4-hydroxy-, propyl ester) Related Products
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